Trifluoroacetic acid Trifluoroacetic acid Trifluoroacetic acid appears as a colorless fuming liquid with a pungent odor. Soluble in water and denser than water. Corrosive to skin, eyes and mucous membranes. Used to make other chemicals and as a solvent.
Trifluoroacetic acid is a monocarboxylic acid that is the trifluoro derivative of acetic acid. It has a role as a reagent, a human xenobiotic metabolite and a NMR chemical shift reference compound. It is functionally related to an acetic acid. It is a conjugate acid of a trifluoroacetate.
A very strong halogenated derivative of acetic acid. It is used in acid catalyzed reactions, especially those where an ester is cleaved in peptide synthesis.
Brand Name: Vulcanchem
CAS No.: 76-05-1
VCID: VC20853651
InChI: InChI=1S/C2HF3O2/c3-2(4,5)1(6)7/h(H,6,7)
SMILES: C(=O)(C(F)(F)F)O
Molecular Formula: C2HF3O2
C2HF3O2
CF3COOH
Molecular Weight: 114.02 g/mol

Trifluoroacetic acid

CAS No.: 76-05-1

Cat. No.: VC20853651

Molecular Formula: C2HF3O2
C2HF3O2
CF3COOH

Molecular Weight: 114.02 g/mol

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Trifluoroacetic acid - 76-05-1

Specification

Description Trifluoroacetic acid appears as a colorless fuming liquid with a pungent odor. Soluble in water and denser than water. Corrosive to skin, eyes and mucous membranes. Used to make other chemicals and as a solvent.
Trifluoroacetic acid is a monocarboxylic acid that is the trifluoro derivative of acetic acid. It has a role as a reagent, a human xenobiotic metabolite and a NMR chemical shift reference compound. It is functionally related to an acetic acid. It is a conjugate acid of a trifluoroacetate.
A very strong halogenated derivative of acetic acid. It is used in acid catalyzed reactions, especially those where an ester is cleaved in peptide synthesis.
CAS No. 76-05-1
Molecular Formula C2HF3O2
C2HF3O2
CF3COOH
Molecular Weight 114.02 g/mol
IUPAC Name 2,2,2-trifluoroacetic acid
Standard InChI InChI=1S/C2HF3O2/c3-2(4,5)1(6)7/h(H,6,7)
Standard InChI Key DTQVDTLACAAQTR-UHFFFAOYSA-N
SMILES C(=O)(C(F)(F)F)O
Canonical SMILES C(=O)(C(F)(F)F)O
Boiling Point 72.4 °C
Enthalpy of vaporization: 33 kJ/mol at boiling point
72 °C
Colorform Liquid
Colorless, fuming liquid; hygroscopic
Melting Point -15.4 °C
-15 °C

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